Cas no 88891-58-1 (Nitrous acid, 1-ethylpropyl ester)

• Product name: Nitrous acid, 1-ethylpropyl ester
• CAS No: 88891-58-1
• MF: C₅H₁₁NO₂
• MW: 117.14634
• CID: 620144
• PubChem ID: 71320533

Nitrous acid, 1-ethylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Nitrous acid, 1-ethylpropyl ester
• pentan-3-yl nitrite
• 88891-58-1
• VBLYLPOHOKDRGI-UHFFFAOYSA-N
• DTXSID70750444
• 3-Pentyl nitrite
• ethyl-propyl nitrite

• Inchi： InChI=1S/C5H11NO2/c1-3-5(4-2)8-6-7/h5H,3-4H2,1-2H3
• InChI Key： VBLYLPOHOKDRGI-UHFFFAOYSA-N
• SMILES： CCC(CC)ON=O

Computed Properties

• Exact Mass: 117.078978594g/mol
• Monoisotopic Mass: 117.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 61.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.7Ų